![molecular formula C11H11F3O4 B1453397 3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid CAS No. 1017779-17-7](/img/structure/B1453397.png)
3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid
Overview
Description
3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid is a chemical compound with the molecular formula C11H11F3O4 . It has a molecular weight of 264.2 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11F3O4/c1-17-9-4-3-8(18-11(12,13)14)6-7(9)2-5-10(15)16/h3-4,6H,2,5H2,1H3,(H,15,16) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound’s exact melting point, boiling point, and density are not provided in the available literature.Scientific Research Applications
Metabolic Pathways and Biotransformation
- The metabolic pathways and biotransformation of structurally similar compounds to 3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid have been studied, revealing that compounds like 3-(2',4',5'-triethoxybenzoyl)propionic acid are largely conjugated with glucuronic acid in humans and undergo deethylation followed by conjugation for elimination mainly in urine (Kobayashi, Kanai, & Tanayama, 1978).
Pharmacological Properties
- Research on phenoxyacetic acid derivatives, which are structurally related to compounds like this compound, have demonstrated hypolipidemic and antiplatelet activities, suggesting their potential in treating human hyperlipidemia and thrombotic diseases (Pérez‐Pastén et al., 2006).
Microbial Metabolism and Host Metabolic Condition
- Compounds derived from hydroxycinnamic acids like 4-Hydroxy-3-methoxycinnamic acid (structurally similar to this compound) have been shown to improve host metabolic conditions in diet-induced obese mice by modulating gut microbes, indicating the therapeutic potential of these compounds in metabolic disorders (Ohue‐Kitano et al., 2019).
Pharmacokinetic Profiles
- Understanding the pharmacokinetic profiles of compounds structurally similar to this compound, such as 3-(4-Hydroxy-3-methoxyphenyl) propionic acid, has revealed rapid metabolism and wide tissue distribution in animal models, suggesting potential applications in developing treatments related to dietary polyphenols and their health benefits (Abe et al., 2023).
properties
IUPAC Name |
3-[2-methoxy-5-(trifluoromethoxy)phenyl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3O4/c1-17-9-4-3-8(18-11(12,13)14)6-7(9)2-5-10(15)16/h3-4,6H,2,5H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUANTSSWTXOTLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)OC(F)(F)F)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801224603 |
Source
|
| Record name | 2-Methoxy-5-(trifluoromethoxy)benzenepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801224603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1017779-17-7 |
Source
|
| Record name | 2-Methoxy-5-(trifluoromethoxy)benzenepropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1017779-17-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-5-(trifluoromethoxy)benzenepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801224603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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